Cas no 2370-44-7 (2-(3-chloro-4-fluoroanilino)acetohydrazide)

• Product Name: 2-(3-chloro-4-fluoroanilino)acetohydrazide
• CAS No: 2370-44-7
• MF: C₈H₉ClFN₃O
• MW: 217.627963781357
• MDL: MFCD03788387
• CID: 260596
• PubChem ID: 302641
• Update Time: 2025-04-19

2-(3-chloro-4-fluoroanilino)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(3-chloro-4-fluorophenyl)-, hydrazide
• 2-(3-Chloro-4-fluoroanilino)acetohydrazide
• N-(3-CHLORO-4-FLUOROPHENYL)GLYCINEHYDRAZIDE
• 4-fluoro-3-chlorophenylaminoethanehydrazide
• chlorofluoroanilinoacetohydrazide
• N-(3-Chlor-4-fluor-phenyl)-glycin-hydrazid
• NSC190323
• SB86065
• JS-045C
• NSC-190323
• DTXSID50307172
• 2-[(3-chloro-4-fluorophenyl)amino]acetohydrazide
• MFCD03788387
• 2370-44-7
• SCHEMBL2319841
• CS-0328261
• FT-0681113
• A816855
• J-505218
• 2-[(3-chloranyl-4-fluoranyl-phenyl)amino]ethanehydrazide
• 2-((3-Chloro-4-fluorophenyl)amino)acetohydrazide
• AKOS005073022
• 2-(3-chloro-4-fluorophenylamino)acetohydrazide
• 2-(3-chloro-4-fluoroanilino)acetohydrazide

• MDL： MFCD03788387
• Inchi： 1S/C8H9ClFN3O/c9-6-3-5(1-2-7(6)10)12-4-8(14)13-11/h1-3,12H,4,11H2,(H,13,14)
• InChI Key： KVTCQXCNZAAMDB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCC(NN)=O)F

Computed Properties

• Exact Mass: 217.04200
• Monoisotopic Mass: 217.0418178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Melting Point: 99-100°
• PSA: 67.15000
• LogP: 2.04510

2-(3-chloro-4-fluoroanilino)acetohydrazide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT